Cas no 1270385-67-5 (3-(3-CHLORO-5-FLUOROPHENYL)MORPHOLINE)

• Product Name: 3-(3-CHLORO-5-FLUOROPHENYL)MORPHOLINE
• CAS No: 1270385-67-5
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• MDL: MFCD18696762
• CID: 5588698
• PubChem ID: 129944100
• Update Time: 2025-10-31

3-(3-CHLORO-5-FLUOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-5-FLUOROPHENYL)MORPHOLINE
• Morpholine, 3-(3-chloro-5-fluorophenyl)-
• 1270385-67-5
• EN300-1985953

• MDL： MFCD18696762
• Inchi： 1S/C10H11ClFNO/c11-8-3-7(4-9(12)5-8)10-6-14-2-1-13-10/h3-5,10,13H,1-2,6H2
• InChI Key： CKZXLKLQZHORDL-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC(F)=CC(Cl)=C1

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±40.0 °C(Predicted)
• pka: 7.69±0.40(Predicted)

Additional information on 3-(3-CHLORO-5-FLUOROPHENYL)MORPHOLINE

Introduction to 3-(3-Chloro-5-Fluorophenyl)morpholine (CAS No. 1270385-67-5)

3-(3-Chloro-5-Fluorophenyl)morpholine, with the CAS number 1270385-67-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a substituted phenyl group. The presence of both chlorine and fluorine atoms on the phenyl ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 3-(3-Chloro-5-Fluorophenyl)morpholine has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 3-chloro-5-fluorobenzaldehyde with morpholine under appropriate conditions, such as in the presence of a base or a catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its physical and chemical properties, 3-(3-Chloro-5-Fluorophenyl)morpholine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to minimize degradation.

The biological activity of 3-(3-Chloro-5-Fluorophenyl)morpholine has been a subject of extensive research. Studies have shown that this compound possesses potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to exhibit selective inhibition of certain serine proteases, which are involved in various physiological processes and diseases. This property makes it a promising lead compound for the development of novel therapeutic agents.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-(3-Chloro-5-Fluorophenyl)morpholine. Molecular docking studies have demonstrated that the compound can bind to specific sites on target proteins with high affinity, thereby modulating their function. These findings have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.

In addition to its potential as a therapeutic agent, 3-(3-Chloro-5-Fluorophenyl)morpholine has also found applications in the development of chemical probes for biological research. Its unique structural features make it an excellent scaffold for the design and synthesis of analogs with enhanced potency and selectivity. Researchers have utilized this compound as a starting point to develop highly specific inhibitors for various biological targets, contributing to our understanding of complex biological systems.

The safety profile of 3-(3-Chloro-5-Fluorophenyl)morpholine has been evaluated in preclinical studies. Toxicological assessments have shown that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further studies are required to fully understand its long-term safety and potential side effects.

In conclusion, 3-(3-Chloro-5-Fluorophenyl)morpholine (CAS No. 1270385-67-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in the field.